Cas no 1217709-85-7 (Repaglinide-ethyl-d5)

• Product Name: Repaglinide-ethyl-d5
• CAS No: 1217709-85-7
• MF: C₂₇H₃₁D₅N₂O₄
• MW: 457.616
• CID: 1063550
• PubChem ID: 45040351
• Update Time: 2024-11-03

Repaglinide-ethyl-d5 Chemical and Physical Properties

Names and Identifiers

• Repaglinide-ethyl-d5
• 4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]-2-(1,1,2,2,2-pentadeuterioethoxy)benzoic acid
• Repaglinide D5
• TIZOXANIDE
• [2H5]-Repaglinide
• MS-28361
• 1217709-85-7
• Repaglinide-d5
• 2-[(~2~H_5_)Ethyloxy]-4-[2-({(1S)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino)-2-oxoethyl]benzoic acid
• CS-0019844
• HY-15209S
• AKOS040744360
• (S)-(+)-Repaglinide-d5 (ethoxy-d5)
• AG-EE 623ZW D5
• (S)-(+)-REPAGLINIDE-D5
• DA-67156
• J-004647
• DTXSID00662187
• F91295
• 1ST7195D5

• Inchi： InChI=1S/C27H36N2O4/c1-4-33-25-17-20(12-13-22(25)27(31)32)18-26(30)28-23(16-19(2)3)21-10-6-7-11-24(21)29-14-8-5-9-15-29/h6-7,10-13,17,19,23H,4-5,8-9,14-16,18H2,1-3H3,(H,28,30)(H,31,32)/t23-/m0/s1
• InChI Key： FAEKWTJYAYMJKF-QHCPKHFHSA-N
• SMILES： CCOc1cc(ccc1C(=O)O)CC(=O)N[C@@H](CC(C)C)c2ccccc2N3CCCCC3

Computed Properties

• Exact Mass: 457.29900
• Monoisotopic Mass: 457.29889136g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 81-111°C
• Boiling Point: 672.9±55.0 °C at 760 mmHg
• Flash Point: 360.8±31.5 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 82.36000
• LogP: 6.12520
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Repaglinide-ethyl-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines